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Compound of Interest

Compound Name: Durohydroquinone

Cat. No.: B1221918 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The toxicological properties of durohydroquinone have not been fully

investigated. This guide provides a comprehensive overview of its known and anticipated

hazards based on available data and information from structurally similar compounds, primarily

hydroquinone. All procedures should be conducted with a thorough understanding of the

potential risks and in strict adherence to institutional and regulatory safety protocols.

Hazard Identification and Classification
Durohydroquinone (2,3,5,6-Tetramethyl-1,4-benzenediol) is a flammable solid organic

compound.[1] While specific hazard classifications for durohydroquinone are not widely

available, it is prudent to handle it as a substance with the potential for skin and eye irritation,

and respiratory irritation upon inhalation of dust.[2] Many safety data sheets indicate that its

toxicological properties have not been fully investigated.[2]

Physical and Chemical Properties
A summary of the key physical and chemical properties of durohydroquinone is presented in

Table 1.

Table 1: Physical and Chemical Properties of Durohydroquinone
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Property Value Reference(s)

Chemical Formula C₁₀H₁₄O₂ [3][4]

Molecular Weight 166.22 g/mol [3][4]

Appearance
White to light red/green

powder or crystals
[5]

Melting Point 233 °C [3][5]

Boiling Point ~254-312 °C (estimates vary) [5]

Solubility

Sparingly soluble in ether;

almost transparent in hot

methanol.

[3][5]

pKa 11.33 ± 0.33 (Predicted) [5]

Toxicological Data
Comprehensive toxicological data for durohydroquinone is not available. The information

presented below is largely based on studies of the closely related and well-studied compound,

hydroquinone. These values should be used as a conservative estimate of potential toxicity.

Table 2: Acute Toxicity Data for Hydroquinone (Analogue)

Route of
Exposure

Species Test Result Reference(s)

Oral Rat LD50 >375 mg/kg [2]

Dermal Rabbit LD50

>2000 mg/kg (no

mortality

observed)

[2]

Skin and Eye Irritation: Hydroquinone is known to be a skin irritant and can cause serious eye

irritation.[6] Studies have shown that hydroquinone can activate mast cells through the Mas-

related G protein-coupled receptor X2 (MRGPRX2), leading to the release of inflammatory

mediators and contributing to skin irritation.[7]
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Signaling Pathways of Toxicity (Based on
Hydroquinone)
While the specific molecular toxicology of durohydroquinone is not well-documented, the

toxicity of its parent compound, hydroquinone, involves several signaling pathways.

One key pathway is the activation of the Nrf2 antioxidant response. Hydroquinones can be

oxidized to electrophilic quinones, which then react with sensor proteins like Keap1, leading to

the activation of the Nrf2 transcription factor. Nrf2 then promotes the expression of antioxidant

and detoxification enzymes.

Durohydroquinone Oxidation
(e.g., by cellular enzymes)

Duroquinone
(Electrophilic) Keap1Covalent Modification Nrf2Release Antioxidant Response Element (ARE)

in DNA
Translocation to Nucleus & Binding Antioxidant & Detoxification

Enzymes (e.g., NQO1, HMOX1)
Gene Transcription

Durohydroquinone
(in skin)

MRGPRX2 Receptor
(on Mast Cell) G-Protein Activation Increased Intracellular

Calcium (Ca2+) Mast Cell Degranulation Release of Inflammatory Mediators
(Histamine, Cytokines) Skin Irritation
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Receiving Durohydroquinone

Store in a Cool, Dry, Well-Ventilated Area
(Tightly Closed Container)

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Use in a Well-Ventilated Area
(e.g., Fume Hood)

Minimize Dust Generation

Collect Waste in a Labeled,
Sealed, Compatible Container

Decontaminate Work Area
and Equipment

Dispose of as Hazardous Waste
(Follow Regulations)

End of Process

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221918?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

